Cas no 2649058-50-2 (1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene)

• Product Name: 1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene
• CAS No: 2649058-50-2
• MF: C₁₀H₈F₃NO
• MW: 215.17183303833
• CID: 6272003
• PubChem ID: 165900265
• Update Time: 2025-10-31

1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene
• EN300-1953805
• 2649058-50-2

• Inchi： 1S/C10H8F3NO/c1-7-4-9(10(11,12)13)3-2-8(7)5-14-6-15/h2-4H,5H2,1H3
• InChI Key： TUEATJPHDKCSBM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CN=C=O)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 215.05579836g/mol
• Monoisotopic Mass: 215.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene

1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene: A Versatile Compound in Modern Pharmaceutical and Material Sciences

The CAS No. 2649058-50-2 compound, known as 1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene, has emerged as a critical molecule in the intersection of pharmaceutical chemistry and advanced material sciences. This aromatic compound combines a benzene ring with multiple functional groups, including a trifluoromethyl group, a methyl group, and an isocyanatomethyl substituent. The unique combination of these substituents creates a molecule with distinct physicochemical properties, making it a promising candidate for drug development and functional material applications. Recent studies have highlighted its potential in modulating biological activity, enhancing material stability, and enabling novel therapeutic strategies.

The trifluoromethyl group, a key structural element in this molecule, is renowned for its electron-withdrawing properties and its ability to enhance metabolic stability. This functional group is widely used in pharmaceuticals to improve drug efficacy and reduce degradation in biological systems. The methyl group, while less reactive, contributes to the molecule's steric bulk and can influence intermolecular interactions. The isocyanatomethyl substituent, a derivative of isocyanate, introduces reactivity and potential for further chemical modifications, making this compound a versatile scaffold for synthetic chemistry.

Recent advancements in medicinal chemistry have demonstrated the utility of 1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene as a building block for the development of novel therapeutics. In a 2023 study published in Journal of Medicinal Chemistry, researchers explored its role in the synthesis of selective kinase inhibitors. The molecule's ability to form stable covalent bonds with target proteins was highlighted, suggesting its potential in the design of irreversible enzyme inhibitors. This application is particularly relevant in the treatment of diseases such as cancer and neurodegenerative disorders, where target-specific inhibition is critical.

Additionally, the trifluoromethyl group's hydrophobic nature and low reactivity make it an ideal candidate for the development of lipophilic drug delivery systems. A 2024 paper in Advanced Materials reported the use of this compound as a core structure in the creation of polymer-based nanocarriers for targeted drug release. The molecule's ability to self-assemble into micellar structures was leveraged to encapsulate hydrophobic therapeutics, enhancing their solubility and bioavailability. This application underscores the compound's significance in the field of nanomedicine.

From a synthetic perspective, the isocyanatomethyl group's reactivity allows for the formation of urethane and thiourea linkages, which are essential in the design of biocompatible materials. A 2023 study in Chemical Communications demonstrated the use of this compound in the synthesis of biodegradable polymers for tissue engineering applications. The resulting materials exhibited excellent mechanical properties and controlled degradation rates, making them suitable for applications such as bone regeneration and wound healing.

The 2-methyl group in this molecule also plays a role in modulating the molecule's electronic properties. Research published in Organic & Biomolecular Chemistry in 2024 showed that the methyl substitution enhances the molecule's ability to act as a hydrogen bond acceptor, which is crucial in the design of supramolecular assemblies. This property is being explored for the development of molecular sensors and smart materials that respond to environmental stimuli.

Furthermore, the CAS No. 2649058-50-2 compound has been investigated for its potential in the development of agrochemicals. A 2023 study in Pesticide Biochemistry and Physiology highlighted its use as a scaffold for the design of herbicides with improved selectivity and reduced environmental impact. The molecule's ability to selectively target specific plant enzymes while minimizing off-target effects is a significant advantage in sustainable agriculture.

In the realm of material sciences, the trifluoromethyl group's inertness and stability make it an attractive component for the development of high-performance polymers. A 2024 paper in Macromolecules described the synthesis of fluorinated polymers using this compound as a monomer. These polymers exhibited exceptional thermal stability and resistance to chemical degradation, making them suitable for applications in aerospace and electronic industries.

The isocyanatomethyl group's reactivity also enables the synthesis of functionalized surfaces for biomedical applications. Research published in Biomaterials in 2023 demonstrated the use of this compound in the creation of surface coatings for implantable devices. The resulting coatings exhibited enhanced biocompatibility and reduced bacterial adhesion, which is crucial for the prevention of infections in medical implants.

Despite its promising applications, the synthesis and characterization of 1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene present several challenges. The trifluoromethyl group's reactivity during synthesis requires precise control of reaction conditions to prevent unwanted side reactions. Additionally, the isocyanatomethyl group's sensitivity to moisture necessitates the use of anhydrous solvents and careful handling during the synthesis process.

Recent advances in analytical techniques have enabled the precise characterization of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. These techniques are essential for ensuring the compound's suitability for pharmaceutical and material science applications, where impurities can significantly impact performance.

Looking ahead, the CAS No. 2649058-50-2 compound is expected to play a pivotal role in the development of next-generation therapeutics and advanced materials. Its unique combination of functional groups and reactivity positions it as a versatile scaffold for chemical innovation. Ongoing research is focused on expanding its applications in areas such as gene therapy, regenerative medicine, and sustainable technologies, further emphasizing its importance in modern scientific research.

In conclusion, 1-(isocyanatomethyl)-2-methyl-4-(trifluoromethyl)benzene represents a significant advancement in the fields of pharmaceutical chemistry and material sciences. Its structural versatility, combined with the beneficial properties of its functional groups, makes it a valuable molecule for a wide range of applications. As research continues to uncover new possibilities, this compound is poised to contribute to the development of innovative solutions in medicine, materials, and beyond.